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Compound of Interest

Compound Name: 4-Benzylphenyl isocyanate
CAS No.: 1823-37-6
Cat. No.: B155740
Get Quote
. J

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of benzylphenyl isocyanates, a class
of aromatic isocyanates with significant potential in organic synthesis and pharmaceutical
development. Due to the limited availability of specific data for the 4-benzylphenyl isocyanate
isomer, this document will focus on the well-characterized 2-benzylphenyl isocyanate, with the
understanding that the principles discussed are broadly applicable to other isomers unless
otherwise specified.

Molecular and Chemical Profile

Benzylphenyl isocyanates are characterized by a phenyl isocyanate core substituted with a
benzyl group. The position of the benzyl group (ortho-, meta-, or para-) influences the
molecule's steric and electronic properties, which in turn dictates its reactivity and potential
applications.
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Property 2-Benzylphenyl isocyanate

Molecular Formula C14H11NO[1]

Molecular Weight 209.24 g/mol [1]

Synonyms 2’—Benzylph(?nyl isocyanate, 2'-
Isocyanatodiphenylmethane[1]

CAS Number 146446-96-0[1]

Physical Form Liquid

Boiling Point 309 °C (lit)[1]

Density 1.11 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.591 (lit.)[1]

The isocyanate (-N=C=0) functional group is highly electrophilic, making it susceptible to
nucleophilic attack. This reactivity is the cornerstone of its utility in chemical synthesis.

Caption: Structure of 2-Benzylphenyl Isocyanate.

Synthesis of Benzylphenyl Isocyanates

The synthesis of benzylphenyl isocyanates can be approached through several established
methods for isocyanate formation. A common industrial method involves the phosgenation of
the corresponding amine.

An alternative laboratory-scale synthesis involves the reaction of benzyl chloride with sodium
cyanate in a suitable solvent like dimethylformamide (DMF). While this method is described for
benzyl isocyanate, the principle can be extended to substituted benzyl halides.
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Reactants

Benzyl Halide Derivative Silver Salt (e.g., AgClOa4) Trimethylsilyl Cyanide (TMSCN)
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'
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Benzyl Isocyanide Derivative
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Caption: General workflow for isocyanide synthesis from benzyl halides.

A convenient method for preparing the related benzyl isocyanides from benzyl halides has
been developed, which could be a precursor route to isocyanates. This method utilizes silver
salts and trimethylsilyl cyanide, followed by cleavage of the carbon-silicon bond to yield the
isocyanide.

Applications in Drug Development and Organic
Synthesis

The high reactivity of the isocyanate group makes benzylphenyl isocyanates valuable reagents
in the synthesis of a wide range of organic compounds and pharmaceuticals.

Formation of Urea and Carbamate Linkages

Isocyanates readily react with primary and secondary amines to form substituted ureas and
with alcohols to form carbamates. These linkages are prevalent in many biologically active
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molecules and are crucial for creating libraries of compounds for drug screening.
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Caption: Key reactions of benzylphenyl isocyanates.

Role in Modern Pharmaceuticals

Isocyanates are fundamental building blocks in the synthesis of a variety of pharmaceutical
compounds, including active pharmaceutical ingredients (APIs) and excipients. Their ability to
form stable linkages makes them suitable for developing novel drugs and improving existing
formulations. In recent years, isocyanates have been instrumental in the development of
polymer-based drug delivery systems and controlled-release formulations.

Handling, Storage, and Safety

Benzylphenyl isocyanates, like other isocyanates, are hazardous materials and must be
handled with appropriate safety precautions.

Hazard Classifications for 2-Benzylphenyl isocyanate:
o Acute Toxicity (Oral, Dermal, Inhalation)
e Skin Irritation

e Eye Irritation
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o Respiratory Sensitization
e Skin Sensitization
» Specific Target Organ Toxicity (Single Exposure)

Handling and Storage Recommendations:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
gloves, eye protection (goggles and/or face shield), and respiratory protection.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, acids, bases, alcohols, and amines. Keep containers tightly closed.

Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong bases,
alcohols, and amines.

Experimental Protocol: Synthesis of a Substituted
Urea

This protocol provides a general procedure for the reaction of an isocyanate with a primary
amine to form a substituted urea.

Materials:

Benzylphenyl isocyanate

Primary amine (e.g., aniline)

Anhydrous solvent (e.g., tetrahydrofuran, dichloromethane)

Magnetic stirrer and stir bar

Round-bottom flask

Nitrogen or argon atmosphere setup
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Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere, dissolve the primary amine in
the anhydrous solvent.

» Slowly add a stoichiometric equivalent of benzylphenyl isocyanate to the stirred solution at
room temperature. The reaction is often exothermic.

» Continue stirring the reaction mixture at room temperature for 1-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

» Upon completion, the product may precipitate out of the solution. If so, collect the solid by
filtration.

« If the product remains in solution, remove the solvent under reduced pressure.
» Purify the crude product by recrystallization or column chromatography.

o Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass
Spectrometry).

References

» PrepChem.com. Synthesis of benzyl isocyanate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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